Cas no 3285-00-5 (2(3H)-Furanone,5-butyldihydro-5-methyl-)

2(3H)-Furanone, 5-butyldihydro-5-methyl-, is a cyclic ester (lactone) with potential applications in organic synthesis and fragrance chemistry. Its saturated furanone structure, featuring a butyl and methyl substituent, contributes to its stability and reactivity in various chemical processes. This compound may serve as a versatile intermediate in the synthesis of flavor and aroma compounds due to its lactone functionality, which is often associated with fruity or creamy olfactory characteristics. Its structural features also make it a candidate for further derivatization in pharmaceutical or agrochemical research. The presence of alkyl groups enhances its lipophilicity, potentially improving solubility in nonpolar matrices.

2(3H)-Furanone,5-butyldihydro-5-methyl- structure

3285-00-5 structure

Product Name:2(3H)-Furanone,5-butyldihydro-5-methyl-

CAS No:3285-00-5

MF:C₉H₁₆O₂

MW:156.222143173218

CID:318925

PubChem ID:98474

Update Time:2025-06-07

2(3H)-Furanone,5-butyldihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

- 2(3H)-Furanone,5-butyldihydro-5-methyl-
- 5-butyl-5-methyloxolan-2-one
- 4-Methyloctan-4-olide
- 5-butyl-5-methyldihydrofuran-2(3H)-one
- 5-butyl-5-methyldihydrofuran-2[3H]-one
- 5-Butyl-5-methyl-dihydro-furan-2-on
- 5-butyl-5-methyl-dihydro-furan-2-one
- AC1L4072
- AC1Q6HFT
- AR-1C7314
- dihydro-5-butyl-5-methyl-2-(3H)-furanone
- EINECS 221-934-7
- NSC141827
- 3285-00-5
- 5-Butyldihydro-5-methyl-2(3H)-furanone
- DTXSID30863145
- NSC 141827
- NS00048980
- NSC-141827
- N3TAF7HFR2
- F87953
- 2(3H)-Furanone, 5-butyldihydro-5-methyl-
- 4-Methyl-4-octanolide
- ACJKPCSUVDMEPW-UHFFFAOYSA-N
- DB-280634
- Inchi： 1S/C9H16O2/c1-3-4-6-9(2)7-5-8(10)11-9/h3-7H2,1-2H3
- InChI Key： ACJKPCSUVDMEPW-UHFFFAOYSA-N
- SMILES： O1C(CCC1(C)CCCC)=O

Computed Properties

Exact Mass: 156.11508
Monoisotopic Mass: 156.115029749g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 26.3Å²

Experimental Properties

PSA: 26.3
LogP: 2.27230

2(3H)-Furanone,5-butyldihydro-5-methyl- Pricemore >>

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